Cas no 62921-39-5 (Oxazole, 4-(4-methoxyphenyl)-2-phenyl-)
62921-39-5 structure
Product Name:Oxazole, 4-(4-methoxyphenyl)-2-phenyl-
CAS No:62921-39-5
MF:C16H13NO2
MW:251.279924154282
CID:428733
PubChem ID:12330178
Update Time:2025-04-19
Oxazole, 4-(4-methoxyphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 4-(4-methoxyphenyl)-2-phenyl-
- 4-(4-methoxyphenyl)-2-phenyl-1,3-oxazole
- DTXSID00490422
- 62921-39-5
-
- Inchi: 1S/C16H13NO2/c1-18-14-9-7-12(8-10-14)15-11-19-16(17-15)13-5-3-2-4-6-13/h2-11H,1H3
- InChI Key: HSUPDPKVVOMYCT-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC(=CC=2)OC)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 35.26
Oxazole, 4-(4-methoxyphenyl)-2-phenyl- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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